Cas no 2166930-71-6 (4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol)
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol
- 2166930-71-6
- EN300-1296622
-
- Inchi: 1S/C11H13N3O/c1-2-11-10(12)7-13-14(11)8-3-5-9(15)6-4-8/h3-7,15H,2,12H2,1H3
- InChI Key: QRRNODGPAQPJSA-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)N1C(=C(C=N1)N)CC
Computed Properties
- Exact Mass: 203.105862047g/mol
- Monoisotopic Mass: 203.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 64.1Ų
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1296622-0.05g |
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol |
2166930-71-6 | 0.05g |
$983.0 | 2023-06-06 | ||
| Enamine | EN300-1296622-0.1g |
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol |
2166930-71-6 | 0.1g |
$1031.0 | 2023-06-06 | ||
| Enamine | EN300-1296622-0.25g |
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol |
2166930-71-6 | 0.25g |
$1078.0 | 2023-06-06 | ||
| Enamine | EN300-1296622-0.5g |
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol |
2166930-71-6 | 0.5g |
$1124.0 | 2023-06-06 | ||
| Enamine | EN300-1296622-1.0g |
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol |
2166930-71-6 | 1g |
$1172.0 | 2023-06-06 | ||
| Enamine | EN300-1296622-2.5g |
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol |
2166930-71-6 | 2.5g |
$2295.0 | 2023-06-06 | ||
| Enamine | EN300-1296622-5.0g |
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol |
2166930-71-6 | 5g |
$3396.0 | 2023-06-06 | ||
| Enamine | EN300-1296622-10.0g |
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol |
2166930-71-6 | 10g |
$5037.0 | 2023-06-06 | ||
| Enamine | EN300-1296622-50mg |
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol |
2166930-71-6 | 50mg |
$983.0 | 2023-09-30 | ||
| Enamine | EN300-1296622-100mg |
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol |
2166930-71-6 | 100mg |
$1031.0 | 2023-09-30 |
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol
Introduction to 4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol (CAS No. 2166930-71-6)
4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol, with the CAS number 2166930-71-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structure of 4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol makes it a promising candidate for further research and development in drug discovery.
The molecular structure of 4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol consists of a phenolic ring substituted with a 4-amino-5-ethylpyrazole moiety. The presence of the phenolic hydroxyl group and the amino group imparts significant reactivity and functional versatility to the molecule. These functional groups can participate in various chemical reactions, making 4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol an attractive target for synthetic chemists and medicinal chemists alike.
In recent years, extensive research has been conducted to explore the biological activities of pyrazole derivatives, including 4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol. Studies have shown that pyrazoles can exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). Additionally, these compounds have been found to possess analgesic properties, making them potential candidates for the treatment of chronic pain conditions.
The anti-inflammatory and analgesic properties of 4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol have been attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, it has been reported that this compound can inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in the regulation of inflammatory responses. By suppressing NF-kB activation, 4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol can effectively reduce the expression of pro-inflammatory genes and alleviate inflammation.
Beyond its anti-inflammatory and analgesic activities, 4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol has also shown promise in other therapeutic areas. For example, recent studies have investigated its potential as an antidiabetic agent. Pyrazole derivatives have been found to improve insulin sensitivity and glucose metabolism by activating peroxisome proliferatoractivated receptor gamma (PPAR-gamma), a nuclear receptor that plays a crucial role in glucose homeostasis. The activation of PPAR-gamma by 4-(4-amino-5-ethyl-1H-pyrazol-1-y l)phenol could potentially lead to improved glycemic control in diabetic patients.
In addition to its therapeutic potential, 4-(4-amino -5 -eth yl - 1 H -pyra z ol - 1 - yl )phe no l strong > has also been studied for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of various diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. The phenolic hydroxyl group in < strong > 4 -( 4 -am i no - 5 -e th yl - 1 H -py ra z ol - 1 - yl )phe no l strong > confers strong antioxidant activity by scavenging free radicals and preventing lipid peroxidation. This makes it a valuable candidate for developing new antioxidant therapies. p > < p >The synthesis of < strong > 4 -( 4 -am i no - 5 -e th yl - 1 H -py ra z ol - 1 - yl )phe no l strong > involves several well-established chemical reactions. One common synthetic route involves the condensation of an appropriate phenolic derivative with a substituted hydrazine followed by cyclization to form the pyrazole ring. The resulting compound can then be further modified through various functional group transformations to optimize its biological activity and pharmacokinetic properties. p > < p >In conclusion, < strong > 4 -( 4 -am i no - 5 -e th yl - 1 H -py ra z ol - 1 - yl )phe no l strong > (CAS No .< strong >2 166930 -7 1 -6 strong >) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory, analgesic, antidiabetic, and antioxidant therapies make it an exciting target for drug discovery and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases. p > article > response >
2166930-71-6 (4-(4-amino-5-ethyl-1H-pyrazol-1-yl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)